Cas no 457060-04-7 (5-(Benzyloxy)pentan-1-amine)

• Product Name: 5-(Benzyloxy)pentan-1-amine
• CAS No: 457060-04-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 2114704
• Update Time: 2023-08-03

5-(Benzyloxy)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)pentan-1-amine
• 5-(Benzyloxy)pentan-1-amine

• Inchi： 1S/C12H19NO/c13-9-5-2-6-10-14-11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11,13H2
• InChI Key： DDKCIYOHSOJKMG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCCCN

Computed Properties

• Exact Mass: 193.147
• Monoisotopic Mass: 193.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers